1-(3-benzylcyclobutyl)methanamine hydrochloride
Overview
Description
1-(3-Benzylcyclobutyl)methanamine hydrochloride is a chemical compound with the molecular formula C12H18ClN and a molecular weight of 211.73 g/mol . This compound is known for its unique structure, which includes a benzyl group attached to a cyclobutyl ring, making it a valuable building block in various chemical syntheses .
Preparation Methods
The synthesis of 1-(3-benzylcyclobutyl)methanamine hydrochloride typically involves the reaction of benzylcyclobutane with methanamine in the presence of hydrochloric acid . The reaction conditions often require controlled temperatures and specific catalysts to ensure high yield and purity. Industrial production methods may involve large-scale reactors and continuous flow systems to optimize the synthesis process .
Chemical Reactions Analysis
1-(3-Benzylcyclobutyl)methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.
Substitution: Nucleophilic substitution reactions can occur, where the amine group is replaced by other nucleophiles such as halides or alkoxides.
Scientific Research Applications
1-(3-Benzylcyclobutyl)methanamine hydrochloride has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of 1-(3-benzylcyclobutyl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The benzyl group and cyclobutyl ring provide unique binding properties, allowing the compound to interact with enzymes and receptors in biological systems. These interactions can modulate various biochemical pathways, leading to potential therapeutic effects .
Comparison with Similar Compounds
1-(3-Benzylcyclobutyl)methanamine hydrochloride can be compared with other similar compounds, such as:
1-(3-Benzylcyclobutyl)methanamine: This compound lacks the hydrochloride group, which may affect its solubility and reactivity.
1-(3-Benzylcyclobutyl)ethanamine: The presence of an ethyl group instead of a methylene group can alter the compound’s chemical properties and biological activity.
1-(3-Benzylcyclobutyl)propanamine: The addition of a propyl group can further modify the compound’s interactions with molecular targets.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-benzylcyclobutyl)methanamine hydrochloride involves the reduction of the corresponding ketone intermediate using sodium borohydride.", "Starting Materials": [ "3-benzylcyclobutanone", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "3-benzylcyclobutanone is dissolved in methanol.", "Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "The reaction mixture is then quenched with hydrochloric acid to form 1-(3-benzylcyclobutyl)methanamine hydrochloride as a white solid.", "The product is isolated by filtration and washed with cold methanol." ] } | |
CAS No. |
2694735-11-8 |
Molecular Formula |
C12H18ClN |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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